Cas no 2138256-36-5 (3-Bromo-5-nitrobenzenesulfonyl fluoride)

• Product Name: 3-Bromo-5-nitrobenzenesulfonyl fluoride
• CAS No: 2138256-36-5
• MF: C₆H₃BrFNO₄S
• MW: 284.059723138809
• CID: 4787242
• Update Time: 2025-10-28

3-Bromo-5-nitrobenzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitrobenzenesulfonyl fluoride

• Inchi： 1S/C6H3BrFNO4S/c7-4-1-5(9(10)11)3-6(2-4)14(8,12)13/h1-3H
• InChI Key： HBSFNFCYYAEBIL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(=O)(=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.89502 g/mol
• Monoisotopic Mass: 282.89502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3
• Molecular Weight: 284.06

Additional information on 3-Bromo-5-nitrobenzenesulfonyl fluoride

3-Bromo-5-nitrobenzenesulfonyl fluoride: A Comprehensive Overview

3-Bromo-5-nitrobenzenesulfonyl fluoride (CAS No. 2138256-36-5) is a highly reactive and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique combination of functional groups, serves as a valuable building block in the synthesis of advanced materials and bioactive molecules. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in its utilization.

The molecular structure of 3-bromo-5-nitrobenzenesulfonyl fluoride is defined by a benzene ring substituted with a bromine atom at position 3 and a nitro group at position 5. The sulfonyl fluoride group attached to the benzene ring introduces a high level of reactivity, making it an excellent electrophile in various substitution reactions. This reactivity is further enhanced by the electron-withdrawing effects of the nitro group, which activates the sulfonyl fluoride for nucleophilic attack. Recent studies have highlighted the role of this compound in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals.

One of the most notable applications of 3-bromo-5-nitrobenzenesulfonyl fluoride is in the preparation of sulfonamides through nucleophilic aromatic substitution. The bromine atom at position 3 acts as a leaving group, facilitating the substitution process with amines or other nucleophiles. This reaction pathway has been optimized in recent years to improve yield and selectivity, making it a cornerstone in medicinal chemistry. For instance, researchers have employed this compound to synthesize novel inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its role in drug discovery, 3-bromo-5-nitrobenzenesulfonyl fluoride has found applications in polymer chemistry. The sulfonyl fluoride group can be used to functionalize polymers, enhancing their thermal stability and mechanical properties. Recent advancements have demonstrated its utility in the synthesis of high-performance polymers for use in aerospace and automotive industries.

The synthesis of 3-bromo-5-nitrobenzenesulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the sulfonation of bromonitrobenzene followed by fluorination using thionyl chloride or other fluorinating agents. Researchers have explored alternative methods to streamline this process, including microwave-assisted synthesis and catalytic fluorination techniques.

From an environmental perspective, understanding the fate and transport of 3-bromo-5-nitrobenzenesulfonyl fluoride is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light or enzymatic conditions, minimizing its persistence in the environment. However, further research is needed to evaluate its long-term effects on aquatic organisms.

In conclusion, 3-bromo-5-nitrobenzenesulfonyl fluoride (CAS No. 2138256-36-5) stands as a pivotal compound in modern chemistry due to its unique reactivity and diverse applications. Its role in drug discovery, polymer chemistry, and material science underscores its importance as a key building block for advanced technologies. As research continues to uncover new synthetic pathways and applications for this compound, it is poised to remain at the forefront of chemical innovation.